Cas no 1804064-05-8 (Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate)

• Product Name: Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate
• CAS No: 1804064-05-8
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4979243
• Update Time: 2025-05-20

Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate

• Inchi： 1S/C12H12BrNO2/c1-16-12(15)8-10-5-4-9(3-2-6-14)7-11(10)13/h4-5,7H,2-3,8H2,1H3
• InChI Key： PVOCJVIWHHKAPU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)OC)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate

Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate (CAS No. 1804064-05-8): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate (CAS No. 1804064-05-8) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its brominated phenyl ring and cyanoethyl substituent, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both electrophilic and nucleophilic sites, makes it a valuable building block for the development of novel pharmaceuticals and agrochemicals.

The 2-bromo-4-(2-cyanoethyl)phenylacetate moiety is particularly noteworthy for its role in facilitating cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The bromine atom at the 2-position provides a reactive site for palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the formation of carbon-carbon and carbon-nitrogen bonds with remarkable efficiency. This reactivity has been exploited in the construction of complex heterocyclic scaffolds, which are prevalent in many drug candidates.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecule inhibitors targeting protein-protein interactions (PPIs). Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate has emerged as a key intermediate in the synthesis of PPI modulators. The cyanoethyl group at the 4-position not only enhances the solubility of the compound but also provides a handle for further functionalization via nucleophilic substitution reactions. This dual functionality has been leveraged to develop molecules that can selectively disrupt PPIs involved in cancer and inflammatory diseases.

One of the most exciting applications of Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate is in the field of kinase inhibition. Kinases are a large family of enzymes that play crucial roles in cell signaling pathways, making them attractive targets for therapeutic intervention. Researchers have utilized this compound as a scaffold to design kinase inhibitors with high specificity and potency. The bromine atom allows for easy modification through transition metal catalysis, enabling the introduction of pharmacophores that enhance binding affinity to target kinases. Several preclinical studies have demonstrated promising results using derivatives of this compound, highlighting its potential as a lead molecule for new anticancer agents.

The cyanoethyl substituent on Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate also plays a critical role in modulating pharmacokinetic properties. The cyano group can be hydrolyzed under physiological conditions, releasing ammonia and forming an amide bond. This transformation can be exploited to create prodrugs that enhance bioavailability or target specific tissues for prolonged action. Such modifications are particularly valuable in drug development, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy.

In addition to its applications in drug discovery, Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate has found utility in materials science. Its ability to undergo cross-coupling reactions makes it a valuable precursor for synthesizing conjugated polymers and organic semiconductors. These materials are integral to next-generation electronic devices such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The bromine atom facilitates regioselective functionalization, allowing researchers to tailor the electronic properties of these materials for specific applications.

The synthesis of Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate involves multi-step organic transformations that highlight its synthetic versatility. Typically, it is prepared through a sequence of bromination followed by nucleophilic substitution with cyanoethanol or another suitable nucleophile. Advanced catalytic methods have been developed to improve yield and selectivity in these reactions. For instance, palladium-catalyzed Buchwald-Hartwig amination has been employed to introduce nitrogen-containing groups with high efficiency.

The phenylacetate moiety itself contributes to the overall physicochemical properties of Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate. The ester group can participate in hydrogen bonding interactions, influencing solubility and binding affinity. This feature has been exploited in designing molecules with enhanced oral bioavailability or improved binding to biological targets. Furthermore, the phenyl ring can be further functionalized through various chemical transformations, allowing for fine-tuning of molecular properties.

In conclusion, Methyl 2-bromo-4-(2-cyanoethyl)phenylacetate (CAS No. 1804064-05-8) is a multifaceted compound with broad applications across chemical biology and materials science. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and PPI modulators. Additionally, its utility in materials science underscores its importance as a building block for advanced electronic materials. As research continues to uncover new applications for this compound, its significance is expected to grow further.